Journal Name:Energy Storage Materials
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Discrete element modeling of granular hopper flow of irregular-shaped deformable particles
Energy Storage Materials ( IF 0 ) Pub Date: 2023-06-09 , DOI: 10.1016/j.apt.2023.104106
Many natural and engineered granular materials have relatively deformable particles. Besides particle size and shape, particle deformability is another salient factor that significantly impacts the material’s flow behavior. In this work, the flow of irregular-shaped deformable particles in a wedge-shaped hopper is investigated using discrete element simulations. A bonded-sphere model is developed to simultaneously capture irregular particle shapes and particle-wise deformations (e.g., compression, deflection, and distortion). Quantitative analysis of the effects of irregular shapes and particle deformations shows that the increase in particle stiffness tends to increase initial packing porosity and decrease the flow rate in the hopper. Rigid particles tend to have clogging issues, whereas deformable particles have less chance to, indicating particle deformation reduces the critical bridging width in the hopper flow. Detailed analysis of stress fields is also conducted to provide insights into the mechanism of particle flow and clogging. Stresses and discharge rates calculated from numerical simulations are compared and show good agreement with Walker’s theory and the extended Beverloo formula. Simulations with various particle shape combinations are also performed and show that the initial packing porosity decreases with an increasing percentage of fibers while the discharge rate has a complex dependency on particle shapes.
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Conductive particulate films fabricated by electrospray deposition of candle soot suspensions with acid treatment
Energy Storage Materials ( IF 0 ) Pub Date: 2023-06-07 , DOI: 10.1016/j.apt.2023.104107
The electrical properties of carbon-based materials have attracted significant interest due to their wide range of potential applications. This study investigated the effect of nitric acid treatment on the electrical conductivity of candle soot particle films. Electrospray deposition was used to deposit the candle soot dispersion on a solid substrate. The electrical conductivity of the films increased as the concentration of nitric acid increased, with the highest conductivity of 27.65 S cm−1 observed in the film treated with 5 M nitric acid. The increase in conductivity was attributed to the enhancement of interparticle bonding between soot particles after acid treatment. Functional groups such as carboxylic or nitro groups were observed in the films by Fourier transform infrared (FTIR) spectroscopy. Raman spectroscopy showed a broadening of the D bands, suggesting a defect in the crystalline structure due to the formation of functional groups on the soot structure. These results suggest that nitric acid treatment can be used to improve the electrical conductivity of candle soot particle films.
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A Buoyancy-Assisted Mechanism of Scalable Colloidal Crystallization
Energy Storage Materials ( IF 0 ) Pub Date: 2023-06-01 , DOI: 10.1016/j.apt.2023.104099
An ingenious mechanism of scalable grain crystallization inside a 3D colloidal domain is proposed. The mechanism is materialized by random vibration either on a jammed particle assembly or on free-falling particle fronts traveling inside a colloidal domain under the influence of near-zero or limited buoyancy. Brownian dynamics is invoked by employing a generalized Langevin’s thermostat equation, which solves for a time-variant state of particles undergoing moderate random vibration under the effect of a viscose solvent until full occupancy of the box is reached at fixed temperature. The contacting particles admit a simple mass-spring-dashpot discrete-element model with negligible sliding friction. The problem seeks optimized states with the highest overall crystallinity and lowest grain-boundary effect by parametrization of the sedimentation domain geometry as well as the particles’ and solvent’s properties. The parametric study investigates the effects of geometry (box height, length and cross-sectional mismatch), particle density and solvent viscosity on evolving and ultimate-state crystallinity, chiefly quantified by an overall crystallinity ratio. Buoyancy-assisted sedimentation reflects the formation of FCC-dominant particle submanifolds, and is further suggestive of optimum ranges of box height, solvent viscosity and particle density as opposed to critical ranges of box length and in-plane aspect ratio. Depending on the desired level of crystallinity, the proposed mechanism can be regarded as supplant or supplement for other crystallization mechanisms including aging, magnetization, etc.
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Performance evaluation of a novel visible-driven CNT/TiO2/WO3/CdS heterojunction in photocatalytic fuel cell: Photodegradation of Reactive Blue 19 and electricity production
Energy Storage Materials ( IF 0 ) Pub Date: 2023-05-26 , DOI: 10.1016/j.apt.2023.104088
A photoelectrochemical degradation of reactive blue 19 (RB19) and electricity generation was modeled and optimized in a photocatalytic fuel cell with CNT/TiO2/WO3/CdS/FTO photoanode and Cu2S/FTO photocathode using response surface methodology-central composite design. The coated photocatalyst on fluorine-doped tin oxide (FTO) was characterized by surface and cross-section FESEM, EDX spectrum, EDS mapping, XRD, and DRS analysis. The CNT/TiO2/WO3/CdS and Cu2S were coated on FTO glass by applying the dip coating and combined dip coating-SILAR method, respectively. The efficiency of RB19 and Chemical oxygen demand removal under the optimum circumstances of 15 mg/L dye concentration, pH = 4, and the light intensity of 890 lm were obtained at 99.9 % and 70 % after 4.5 h, respectively. Moreover, the generated current density during the photocatalytic process was calculated at about 41.3 µA/cm2 after 90 min. The effect of air injection, open and closed electrical circuits, light radiation, and adsorption rate of photocatalysts on RB19 removal was examined. The five times reusability confirmed the good stability and photoactivity of coated catalyst on the FTO electrodes at the optimum conditions. The result indicated that the photocatalytic fuel cell is an excellent technology not only for wastewater treatment but also for energy production.
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Analysis of powder behaviour in bin blending processes at different scales using DEM
Energy Storage Materials ( IF 0 ) Pub Date: 2023-07-21 , DOI: 10.1016/j.apt.2023.104166
Obtaining a desired content uniformity with satisfactory flowability is one of the main challenges during blending process of the pre-mixture with lubricants. In this study, Discrete Element Method (DEM) simulations were implemented to examine blending time and mixing behaviour during the blending process on the lab and industrial scales. The main goal was to investigate the possible influence of operational conditions on the blending behaviour and the change in powder cohesivity during the scale-up process. The effects of rotational speed and filling mass on the particles' travelled distance, velocity, shear stress and blending time were studied in the simulations. Based on the simulations, blending time and particle exposure to shear during the blending process were calculated for different scales. It was observed that the system's mass significantly influences them, and the effect of rotational speed could be neglected. The novelty of this paper is connecting particle exposure to shear from DEM to the flow function coefficient (ffc) of powder from experiments. It was done to define a critical range of exposure to shear that changes the powder flowability in different scales.
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Experimental and numerical investigations of particle suspension suppression mechanisms for a particle-suppression device in a stirred liquid bath
Energy Storage Materials ( IF 0 ) Pub Date: 2023-05-13 , DOI: 10.1016/j.apt.2023.104077
Particle suspension in a turbulent flow can seriously affect the performance of manufactured products in many industrial processes in which the motion of particles cannot be modeled using the numerical method because of the enormous number of particles. Therefore, in this study, a full-scale computational fluid dynamics (CFD) simulation and a 1/5 scaled-down water model experiment were employed to investigate the flow pattern and dynamic behavior of particles in a continuously stirred vessel system. Based on the understanding of the suspension mechanism of settling particles, a particle-suppression device was designed to realize the harmless movement and deposition of particles. The results showed that the flow guidance and division mechanisms of the particle-suppression device led to the inhibition of particle suspensions. In addition, the optimal parameter combination for the device from the water model experiment combined with the orthogonal experimental design, resulted in a 98.3% reduction in the concentration of suspended particles. The suspension of particles was effectively suppressed, which improves product quality and production efficiency. Reliable results can be achieved by combining CFD simulations and water model experiments.
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High-yield spray drying assembly and reactive properties of nanoenergetic mesoparticle composites
Energy Storage Materials ( IF 0 ) Pub Date: 2023-05-12 , DOI: 10.1016/j.apt.2023.104075
Electrospray has been demonstrated to assemble fuel and oxidizer nanoparticles with a gas-generating binder into microscale particle composites. This approach results in reactivity enhancement of nanothermite systems by alleviating reactive sintering of the nanoparticle components due to rapid gasification. However, this method is not readily scalable and amenable to large-scale manufacturing due to its slow solution processing rates and the risks associated with the presence of high electric fields in the presence of electrostatic discharge-sensitive reactive materials. Here, we explore spray drying as an alternative approach to assemble Al/CuO nanoparticles into nitrocellulose (NC)-based mesoparticle composites and evaluate their energetic performance against physically mixed powders and electrosprayed mesoparticles. The spray dried mesoparticles show ∼2–7-fold higher pressurization rates and shorter burn times than their physically mixed counterparts and follow a similar trend with electrospray. The higher reactivity of the mesoparticles is attributed to rapid gas generation and reduced sintering from the decomposition of the NC binder. We further demonstrate that spray drying generates mesoparticles with size (∼1.5–4 μm), morphology, and reactivity enhancement similar to that from the electrospray method, while achieving remarkably high production rates (as high as ∼275 g h−1). Thus, this work presents spray drying as a highly scalable strategy to achieve reactivity enhancement and processability, thereby enabling high-yield manufacturing of energetic materials, which is a prelude to what might evolve into 3-D printing approaches for propellants.
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Assessment of erosion wear in low specific speed Francis turbine due to particulate flow
Energy Storage Materials ( IF 0 ) Pub Date: 2023-06-19 , DOI: 10.1016/j.apt.2023.104065
The erosion wear of turbine components reduces the turbine life and consequently decreases the efficiency or power generation. In the present work, the effect and cause of erosion wear in a high head Francis turbine are investigated through the measurements and numerical simulations on a prototype turbine. Localised erosion patterns are observed over the surface of the guide vane, runner, faceplate, and labyrinth seal due to existing particulate flows. Further, the physical interpretation of erosion wear mechanisms is studied through numerical simulations, and the eroded zones of different components are qualitatively validated with the actual site in-situ measurements. The erosion rate prediction of the turbine components is performed by employing a recently developed erosion model for CA6NM turbine material. The results show that the continuous interblade vortex with significant velocity and crossflow between the blade passages is found accountable for the severe erosion of the runner shroud. The dominating effect of flow instability at the off-design operation depicts higher erosion of turbine components. Moreover, the exponent value for the particle size is found to vary in the range of 1.16–1.30 for the material removal rate of turbine components.
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Effect of salt concentration on adhesion and toxicity of positively charged polystyrene nanoplastics toward bacterium Escherichia coli compared with yeast Saccharomyces cerevisiae
Energy Storage Materials ( IF 0 ) Pub Date: 2023-07-21 , DOI: 10.1016/j.apt.2023.104153
It is of crucial importance to understand the impact of micro/nanoplastics on microorganisms in the environment. In the present paper, we have comprehensively investigated the effect of NaCl salt concentration (CNaCl = 5–600 mM) on the adhesion and toxicity of positively charged polystyrene nanoparticles (pPS-NPs with 115-nm diameter) toward bacterium Escherichia coli K-12 after a short-time exposure (0.5 h) at 25 °C, in comparison with that toward yeast Saccharomyces cerevisiae. Unlike S. cerevisiae, the rod-shaped cells of E. coli exhibited the great surface potential in magnitude and the salt-concentration-dependent size with a minimum at CNaCl = 100 mM. The adhesion and toxicity of pPS-NPs toward E. coli were similar to those toward S. cerevisiae, except for some points. Especially, the number of the NPs adhered to a cell as a function of CNaCl at the higher NP mass doses exhibited an M-shaped profile with a local minimum at CNaCl = 100 mM, which is mainly explained by the aforesaid salt-concentration-dependent cellular size. The E. coli cells significantly covered with pPS-NPs at CNaCl = 100–150 mM remained alive. The tolerance of bacterium E. coli to exposure of NPs could result from its strong environmental adaptability.
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Factors influencing powders’ flowability and favorable phases like crystalline (Mullite and quartz) and amorphous phases of plasma-sprayed fly ash coatings suitable for marine and offshore applications
Energy Storage Materials ( IF 0 ) Pub Date: 2023-07-10 , DOI: 10.1016/j.apt.2023.104150
Due to its rich mineralogy, fly ash (FA), an industrial waste, has been used to combat erosive, corrosive environments. Powder flowability dictates coating properties. In this investigation, raw FA powder was obtained from a thermal power plant and sieved in various sizes to assess their flowability. Powder's physical characteristics, such as specific surface area, Blaine's fineness number, and bulk density, were determined, and their influence on powder flowability was analyzed. Of these properties, bulk density affects more. Rietveld refinement was performed on the powder to quantify the phases. The powders had 45.08 ± 11.38 amorphous and 11.00 ± 2.76 % of mullite phases. Later, alumina was added between 10 and 50 wt% to FA, and samples were subjected to high-temperature X-ray diffraction at 1150 °C. A ∼32.27% rise in Mullite content was observed for 50 wt% alumina, with ∼119% decrease in the amorphous phase. Finally, one set of FA without additives coating was plasma sprayed onto a marine-grade steel substrate. The coating showed ∼17.31 ± 0.6% of mullite and ∼69.43 ± 0.6 % of the amorphous phase, with decent Mechanical properties. Therefore, 50 wt% alumina in FA powder has improved the mullite phase, bulk density (43%), and flowability by decreasing the amorphous phase content.
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